![molecular formula C14H18N4O4 B7351161 N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide](/img/structure/B7351161.png)
N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is not fully understood. However, studies have suggested that this compound may act through the inhibition of key enzymes involved in cell proliferation and survival, as well as the modulation of signaling pathways involved in apoptosis and cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis. In neuronal cells, this compound has been found to modulate neurotransmitter release and protect against oxidative stress-induced cell death. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide is its potent antitumor activity, which makes it a promising compound for cancer research. Additionally, this compound has been found to exhibit neuroprotective effects, which may have applications in the treatment of neurodegenerative diseases. However, one limitation of this compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.
Future Directions
There are several potential future directions for research on N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide. One area of interest is the development of novel therapeutics based on this compound, particularly for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research. Finally, efforts to optimize the synthesis method of this compound may help to increase its accessibility and facilitate further research.
Synthesis Methods
The synthesis of N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 4-methoxy-3-methylphenol, which is reacted with ethyl chloroformate to form the corresponding ethyl ester. This ester is then reacted with 3,4-dihydro-2H-pyran to form the oxane ring. The resulting compound is then reacted with pyrazole-1-carboxaldehyde to form the pyrazole ring. Finally, the carboxylic acid group is converted to the corresponding amide via reaction with a suitable amine.
Scientific Research Applications
N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, this compound has been found to exhibit potent antitumor activity, potentially through the inhibition of cell proliferation and induction of apoptosis. In neurobiology, this compound has been studied for its potential as a neuroprotective agent, as well as its ability to modulate neurotransmitter release. In drug discovery, this compound has been investigated for its potential as a lead compound for the development of novel therapeutics.
properties
IUPAC Name |
N-[(3R,4R)-4-methoxyoxan-3-yl]-5-(pyrazol-1-ylmethyl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O4/c1-20-13-3-6-21-9-12(13)16-14(19)11-7-10(22-17-11)8-18-5-2-4-15-18/h2,4-5,7,12-13H,3,6,8-9H2,1H3,(H,16,19)/t12-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORDUPLRHTZVYTB-CHWSQXEVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCOCC1NC(=O)C2=NOC(=C2)CN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCOC[C@H]1NC(=O)C2=NOC(=C2)CN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.